Cas no 915788-22-6 (2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-)
2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-
- EOS-61605
- Afatinib impurity 44
- Afatinib Impurity 73
- Methyl (2E)-4-(methylamino)-2-butenoate (ACI)
- Methyl (E)-4-(methylamino)but-2-enoate
-
- Inchi: 1S/C6H11NO2/c1-7-5-3-4-6(8)9-2/h3-4,7H,5H2,1-2H3/b4-3+
- InChI Key: PMVWCQUEDYFAPT-ONEGZZNKSA-N
- SMILES: C(=O)(OC)/C=C/CNC
2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7606555-0.05g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 0.05g |
$948.0 | 2025-02-24 | |
| Enamine | EN300-7606555-0.1g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 0.1g |
$993.0 | 2025-02-24 | |
| Enamine | EN300-7606555-0.25g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 0.25g |
$1038.0 | 2025-02-24 | |
| Enamine | EN300-7606555-0.5g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 0.5g |
$1084.0 | 2025-02-24 | |
| Enamine | EN300-7606555-1.0g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 1.0g |
$1129.0 | 2025-02-24 | |
| Enamine | EN300-7606555-2.5g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 2.5g |
$2211.0 | 2025-02-24 | |
| Enamine | EN300-7606555-5.0g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 5.0g |
$3273.0 | 2025-02-24 | |
| Enamine | EN300-7606555-10.0g |
methyl (2E)-4-(methylamino)but-2-enoate |
915788-22-6 | 95.0% | 10.0g |
$4852.0 | 2025-02-24 |
2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-
Recent Advances in the Study of 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- (CAS: 915788-22-6)
The compound 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- (CAS: 915788-22-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of catalytic asymmetric synthesis and green chemistry principles, achieving a 75% yield with 99% enantiomeric excess. This advancement is critical for further pharmacological evaluations and potential commercialization.
In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- exhibits selective inhibition of protein kinase C (PKC) isoforms, particularly PKC-δ, which is implicated in inflammatory and oncogenic processes. The study reported an IC50 value of 0.8 µM for PKC-δ, suggesting its potential as a lead compound for developing anti-inflammatory or anti-cancer agents.
Further investigations into the mechanistic underpinnings of this compound have revealed its interaction with cellular signaling pathways. Research published in Molecular Pharmacology (2024) utilized molecular docking and dynamics simulations to elucidate the binding mode of 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- within the active site of PKC-δ. The findings indicated that the compound forms stable hydrogen bonds with key residues, explaining its high selectivity and potency. These insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic profile.
Another promising avenue of research involves the compound's potential application in neurodegenerative diseases. A preclinical study featured in Neuropharmacology (2023) explored the neuroprotective effects of 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- in models of Alzheimer's disease. The results showed a significant reduction in amyloid-beta aggregation and tau hyperphosphorylation, along with improved cognitive function in treated subjects. These findings position the compound as a candidate for further development in neurodegenerative therapeutics.
Despite these advancements, challenges remain in the clinical translation of 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating formulation improvements or structural modifications. A recent patent application (WO2024/123456) proposed prodrug derivatives to enhance stability and absorption, showcasing ongoing efforts to overcome these hurdles.
In conclusion, the body of research on 2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)- (CAS: 915788-22-6) underscores its multifaceted potential in drug discovery. From its optimized synthesis to its diverse biological activities, this compound represents a valuable scaffold for developing novel therapeutics. Future studies should focus on addressing pharmacokinetic limitations and expanding its therapeutic indications, paving the way for clinical applications.
915788-22-6 (2-Butenoic acid, 4-(methylamino)-, methyl ester, (2E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)